Cas no 433920-86-6 (4-(4-Methyl-1H-pyrazol-1-yl)benzaldehyde)

4-(4-Methyl-1H-pyrazol-1-yl)benzaldehyde is a versatile aromatic aldehyde featuring a pyrazole substituent, which enhances its utility in organic synthesis and pharmaceutical applications. The compound's aldehyde group provides a reactive site for condensation and nucleophilic addition reactions, while the 4-methylpyrazole moiety contributes to its stability and potential biological activity. This intermediate is particularly valuable in the development of heterocyclic compounds, ligands, and agrochemicals. Its well-defined structure and consistent purity make it suitable for research and industrial-scale processes. The product is typically characterized by high reactivity and selectivity, enabling precise modifications in complex synthetic pathways.

4-(4-Methyl-1H-pyrazol-1-yl)benzaldehyde structure

433920-86-6 structure

Product Name:4-(4-Methyl-1H-pyrazol-1-yl)benzaldehyde

CAS No:433920-86-6

MF:C₁₁H₁₀N₂O

MW:186.20990228653

CID:825880

PubChem ID:22630781

Update Time:2025-10-05

4-(4-Methyl-1H-pyrazol-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

- 4-(4-Methyl-1H-pyrazol-1-yl)benzaldehyde
- 4-(4-methylpyrazol-1-yl)benzaldehyde
- AG-F-53599
- AK-80305
- ANW-63509
- CTK4I7294
- JSPY-st000044
- JSPY-st000097
- JSPY-st000199
- DTXSID60627116
- F80155
- EN300-1293047
- CS-0282120
- AKOS010092721
- SCHEMBL6876042
- REMCWTMSJFZBQE-UHFFFAOYSA-N
- 433920-86-6
- Inchi： 1S/C11H10N2O/c1-9-6-12-13(7-9)11-4-2-10(8-14)3-5-11/h2-8H,1H3
- InChI Key： REMCWTMSJFZBQE-UHFFFAOYSA-N
- SMILES： O=CC1C=CC(=CC=1)N1C=C(C)C=N1

Computed Properties

Exact Mass: 186.07900
Monoisotopic Mass: 186.079312947g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 200
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 34.9Å²

Experimental Properties

PSA: 34.89000
LogP: 1.99320

4-(4-Methyl-1H-pyrazol-1-yl)benzaldehyde Customs Data

HS CODE：2933199090
Customs Data：

China Customs Code:
2933199090

Overview:

2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(4-Methyl-1H-pyrazol-1-yl)benzaldehyde Pricemore >>

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Chemenu	CM187835-5g	4-(4-methyl-1H-pyrazol-1-yl)benzaldehyde	433920-86-6	95%	5g	$668	2021-08-05
Chemenu	CM187835-1g	4-(4-methyl-1H-pyrazol-1-yl)benzaldehyde	433920-86-6	95%	1g	$441	2023-02-02
eNovation Chemicals LLC	Y1264999-100mg	4-(4-METHYL-1H-PYRAZOL-1-YL)BENZALDEHYDE	433920-86-6	98%	100mg	$100	2024-06-06
eNovation Chemicals LLC	Y1264999-250mg	4-(4-METHYL-1H-PYRAZOL-1-YL)BENZALDEHYDE	433920-86-6	98%	250mg	$145	2024-06-06
Alichem	A049005895-1g	4-(4-Methyl-1H-pyrazol-1-yl)benzaldehyde	433920-86-6	95%	1g	$400.00	2023-09-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1352790-100mg	4-(4-Methyl-1h-pyrazol-1-yl)benzaldehyde	433920-86-6	98%	100mg	￥522.00	2024-05-13
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1352790-250mg	4-(4-Methyl-1h-pyrazol-1-yl)benzaldehyde	433920-86-6	98%	250mg	￥948.00	2024-05-13
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1352790-1g	4-(4-Methyl-1h-pyrazol-1-yl)benzaldehyde	433920-86-6	98%	1g	￥2042.00	2024-05-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ5191-100MG	4-(4-methyl-1H-pyrazol-1-yl)benzaldehyde	433920-86-6	95%	100MG	￥ 514.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ5191-250MG	4-(4-methyl-1H-pyrazol-1-yl)benzaldehyde	433920-86-6	95%	250MG	￥ 864.00	2023-04-13

4-(4-Methyl-1H-pyrazol-1-yl)benzaldehyde Suppliers

Amadis Chemical Company Limited

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(CAS:433920-86-6)4-(4-Methyl-1H-pyrazol-1-yl)benzaldehyde

Order Number:A853324

Stock Status:in Stock

Quantity:1g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 07:45

Price ($):190.0

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